Cas no 2034460-08-5 (2,5-dimethyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide)

2,5-dimethyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide structure
2034460-08-5 structure
Product Name:2,5-dimethyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide
CAS No:2034460-08-5
MF:C14H14N4O4
MW:302.28536272049
CID:5553029
PubChem ID:91819222
Update Time:2023-11-21

2,5-dimethyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • AKOS025328359
    • 2,5-dimethyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide
    • 2,5-dimethyl-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)furan-3-carboxamide
    • F6524-6351
    • 2034460-08-5
    • 2,5-dimethyl-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]furan-3-carboxamide
    • Inchi: 1S/C14H14N4O4/c1-7-4-10(9(3)20-7)14(19)15-6-12-16-13(18-22-12)11-5-8(2)21-17-11/h4-5H,6H2,1-3H3,(H,15,19)
    • InChI Key: XHPIQFVCBPVAKZ-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(C(NCC2=NC(C3C=C(C)ON=3)=NO2)=O)=C1C

Computed Properties

  • Exact Mass: 302.10150494g/mol
  • Monoisotopic Mass: 302.10150494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 107Ų

2,5-dimethyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide Pricemore >>

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2,5-dimethyl-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}furan-3-carboxamide Related Literature

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